Cas no 26568-26-3 (trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride)

• Product Name: trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride
• CAS No: 26568-26-3
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD28118781
• CID: 1060153
• PubChem ID: 56666982
• Update Time: 2025-06-11

trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-[2-(4-Fluorophenyl)cyclopropyl]amine Hydrochloride
• trans-2-(4-Fluoro-phenyl)-cyclopropylamine hydrochloride
• MFCD28386682
• (1R,2S)-2-(4-Fluorophenyl)cyclopropanamine Hydrochloride
• CS-0008704
• ZQPBZLHQLCAFOQ-OULXEKPRSA-N
• EN300-189082
• CHEMBL1795973
• TRANS-2-(4-FLUOROPHENYL)CYCLOPROPAN-1-AMINE HYDROCHLORIDE
• (1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine hydrochloride
• F31004
• CS-12275
• 26568-26-3
• rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine hydrochloride
• 1314324-00-9
• SCHEMBL16987869
• trans-2-(4-Fluorophenyl)cyclopropanaminehydrochloride
• (1R,2S)-2-(4-Fluorophenyl)cyclopropanamine HCl
• AKOS026741978
• trans-2-(4-Fluorophenyl)cyclopropanamine hydrochloride
• DB-266979
• (1R,2S)-2-(4-Fluorophenyl)cyclopropanamineHydrochloride
• (1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine;hydrochloride
• E72639
• DB-102156
• trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride

• MDL： MFCD28118781
• Inchi： 1S/C9H10FN.ClH/c10-7-3-1-6(2-4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H/t8-,9+;/m0./s1
• InChI Key： ZQPBZLHQLCAFOQ-OULXEKPRSA-N
• SMILES： Cl.FC1C=CC(=CC=1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride

Introduction to trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride (CAS No. 26568-26-3)

trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride, identified by its CAS number 26568-26-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of amine derivatives and has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluorine substituent on the aromatic ring and the unique cyclopropylamine moiety contribute to its distinct chemical properties and biological activities.

The structural features of trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride make it an intriguing candidate for further investigation. The cyclopropyl group introduces a rigid three-membered ring, which can influence the compound's spatial orientation and interactions with biological targets. Additionally, the 4-fluorophenyl group enhances the compound's lipophilicity and metabolic stability, making it a promising scaffold for drug design.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride has been studied for its potential role in modulating various pharmacological targets. For instance, research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The fluorine atom's electron-withdrawing properties can enhance binding affinity and selectivity, which are crucial factors in drug design.

The synthesis of trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine substituent into the aromatic ring typically involves halogenation or metal-halogen exchange reactions. The subsequent formation of the cyclopropylamine group often requires catalytic hydrogenation or reductive amination techniques. The final step involves converting the free base into its hydrochloride salt to improve solubility and stability.

One of the most compelling aspects of trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride is its potential in preclinical and clinical studies. Researchers have been exploring its efficacy in animal models of various diseases, including cancer, autoimmune disorders, and central nervous system disorders. The compound's ability to interact with biological targets at both the molecular and cellular levels makes it a valuable tool for understanding disease mechanisms and developing new treatments.

The pharmacokinetic properties of trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic clearance, suggesting its potential for therapeutic use in humans. Additionally, its stability under various storage conditions makes it suitable for industrial-scale production and commercialization.

In conclusion, trans-2-(4-Fluorophenyl)cyclopropylamine Hydrochloride (CAS No. 26568-26-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is likely to play an important role in the development of next-generation drugs.